Cas no 874395-39-8 (1-(4-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 1-(4-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 874395-39-8
• MF: C₂₁H₁₃FN₂O₄
• MW: 376.337328672409
• CID: 6293323
• PubChem ID: 4910403
• Update Time: 2025-07-15

1-(4-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• AKOS016311380
• F3226-2716
• 1-(4-fluorophenyl)-2-(5-methylisoxazol-3-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• 1-(4-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Z335452882
• 874395-39-8
• AKOS002274601

• Inchi： 1S/C21H13FN2O4/c1-11-10-16(23-28-11)24-18(12-6-8-13(22)9-7-12)17-19(25)14-4-2-3-5-15(14)27-20(17)21(24)26/h2-10,18H,1H3
• InChI Key： ATJATURUGYCNQY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C(C3C=CC=CC=3OC=2C(N1C1C=C(C)ON=1)=O)=O

Computed Properties

• Exact Mass: 376.08593506g/mol
• Monoisotopic Mass: 376.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 1-(4-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Chemical Profile of 1-(4-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 874395-39-8)

1-(4-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione, identified by its unique Chemical Abstracts Service (CAS) number 874395-39-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the integration of multiple pharmacophoric moieties, which contribute to its potential biological activity and make it a subject of interest for further research and development.

The molecular framework of this compound consists of a fused system comprising a chromeno[2,3-c]pyrrole core and an oxazole ring substituent. The presence of these structural elements suggests a rich interplay of electronic and steric effects that can modulate the compound's interactions with biological targets. Specifically, the 4-fluorophenyl group appended to the chromeno[2,3-c]pyrrole scaffold introduces a fluorine atom at the para position relative to the aromatic ring. Fluorine substitution in pharmaceuticals is well-documented for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties.

Moreover, the 5-methyl-1,2-oxazole moiety serves as an important pharmacophore that can influence the compound's reactivity and biological activity. Oxazole derivatives are known for their broad spectrum of biological functions, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a methyl group at the 5-position of the oxazole ring may further fine-tune the electronic properties and binding characteristics of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. The three-dimensional structure of 1-(4-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione has been computationally analyzed to identify possible binding interactions with target proteins. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases.

In particular, preliminary in vitro assays have indicated that this compound may possess inhibitory effects on enzymes such as kinases and phosphodiesterases. These enzymes are critical regulators in cellular signaling pathways and are often implicated in conditions such as cancer and inflammatory disorders. The ability of this molecule to modulate these pathways could make it a valuable candidate for further exploration in drug discovery programs.

The synthesis of 1-(4-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione presents unique challenges due to its complex structural architecture. Multi-step synthetic strategies involving cyclization reactions and functional group transformations are typically employed to construct the desired heterocyclic core. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The role of fluorine substitution in enhancing the pharmacological properties of pharmaceutical compounds has been extensively studied. The presence of a fluorine atom at the para position in the 4-fluorophenyl group can increase lipophilicity while maintaining metabolic stability. This balance is crucial for achieving optimal pharmacokinetic profiles in drug candidates. Additionally, fluorine atoms can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity.

The oxazole ring substituent contributes to the compound's overall electronic distribution and steric environment. Oxazole derivatives have been reported to exhibit diverse biological activities due to their ability to interact with various biomolecules. The methyl group at the 5-position may influence electron delocalization within the oxazole ring and affect its reactivity toward nucleophilic or electrophilic species.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery efforts. The structural complexity of molecules like 1-(4-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione allows for fine-tuning of pharmacological properties through structural modifications. Such modifications can lead to improved efficacy and reduced side effects compared to simpler molecular entities.

The chromeno[2,3-c]pyrrole core itself is a relatively understudied scaffold compared to more conventional heterocycles like benzothiophenes or indole derivatives. However，its unique structural features may confer novel biological activities that make it an attractive scaffold for medicinal chemistry applications. Computational studies have suggested that this core can adopt multiple conformations that may facilitate interactions with biological targets.

In conclusion，1-(4-fluorophenyl)-2-(5-methyl-1，2 oxazol - 3 - yl) - 1 H， 2 H， 3 H， 9 H - chromeno [ 2 ， 3 - c ] pyrrole - 3 ， 9 - dione ( CAS No . 874395 - 39 - 8 ) represents a structurally intriguing molecule with potential therapeutic applications。 Its complex architecture， featuring multiple pharmacophoric moieties， makes it a promising candidate for further exploration in drug discovery programs。 Future studies should focus on elucidating its detailed mechanism of action， optimizing its synthetic routes， and evaluating its preclinical safety profile。